![molecular formula C21H18N4O2S B2996579 2-((3-(4-Ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-phenylethanone CAS No. 852437-15-1](/img/structure/B2996579.png)
2-((3-(4-Ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-phenylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((3-(4-Ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-phenylethanone is a useful research compound. Its molecular formula is C21H18N4O2S and its molecular weight is 390.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have developed methodologies for synthesizing a variety of heterocyclic compounds, including [1,2,4]triazolo[4,3-b]pyridazine derivatives, demonstrating the versatility of these compounds in creating diverse chemical structures. For instance, Deeb et al. (2005) explored the synthesis of different heterocycles from 3‐hydrazinopyridazine, yielding compounds with potential pharmaceutical significance, such as triazolopyridazinethione and ethoxycarbamoylhydrazinopyridazine (Deeb, Hassaneen, & Kotb, 2005).
Antioxidant and Anticancer Activity
Novel derivatives of the [1,2,4]triazolo[4,3-b]pyridazine framework have been investigated for their antioxidant and anticancer activities. Tumosienė et al. (2020) synthesized compounds bearing various moieties and tested their antioxidant activities, finding some derivatives exhibited significantly higher antioxidant capacity than ascorbic acid. Moreover, certain compounds showed cytotoxicity against cancer cell lines, highlighting the potential of these derivatives in cancer therapy (Tumosienė et al., 2020).
Molecular Structure and Interaction Studies
The detailed molecular structure and interaction studies of [1,2,4]triazolo[4,3-b]pyridazine derivatives provide insights into their potential biological activities. For example, Sallam et al. (2021) synthesized and characterized 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, performing density functional theory calculations and Hirshfeld surface analysis to understand the molecule's interactions and stability (Sallam et al., 2021).
Mechanism of Action
Target of Action
The compound 2-((3-(4-Ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-phenylethanone is a member of the triazolopyridazine family . The primary targets of this compound are likely to be Cyclin-Dependent Kinase 2 (CDK2) and c-Met kinase . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment . c-Met kinase is a receptor tyrosine kinase that plays a vital role in cellular growth, survival, and migration .
Mode of Action
The compound interacts with its targets by inhibiting their activity .
Biochemical Pathways
The inhibition of CDK2 and c-Met kinase can affect multiple biochemical pathways. For instance, inhibiting CDK2 can halt the progression of the cell cycle, preventing the proliferation of cancer cells . On the other hand, c-Met kinase is involved in several signaling pathways that regulate cell growth and survival. Its inhibition can lead to the suppression of these pathways, resulting in the inhibition of tumor growth .
Result of Action
The compound exhibits potent antiproliferative activities against various cancer cells . By inhibiting CDK2 and c-Met kinase, it can suppress the growth and proliferation of cancer cells .
properties
IUPAC Name |
2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-1-phenylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O2S/c1-2-27-17-10-8-16(9-11-17)21-23-22-19-12-13-20(24-25(19)21)28-14-18(26)15-6-4-3-5-7-15/h3-13H,2,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMICOYIMHUTNKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.